Cas no 2248268-00-8 (Methyl 5-amino-3-(bromomethyl)-4-cyanothiophene-2-carboxylate)

• Product Name: Methyl 5-amino-3-(bromomethyl)-4-cyanothiophene-2-carboxylate
• CAS No: 2248268-00-8
• MF: C₈H₇BrN₂O₂S
• MW: 275.122379541397
• CID: 6158571
• PubChem ID: 137939440
• Update Time: 2025-06-14

Methyl 5-amino-3-(bromomethyl)-4-cyanothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6511207
• Methyl 5-amino-3-(bromomethyl)-4-cyanothiophene-2-carboxylate
• 2248268-00-8

• Inchi： 1S/C8H7BrN2O2S/c1-13-8(12)6-4(2-9)5(3-10)7(11)14-6/h2,11H2,1H3
• InChI Key： FWEDYIWHGDCVNR-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=C(N)SC=1C(=O)OC

Computed Properties

• Exact Mass: 273.94116g/mol
• Monoisotopic Mass: 273.94116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 104Ų

Additional information on Methyl 5-amino-3-(bromomethyl)-4-cyanothiophene-2-carboxylate

Comprehensive Overview of Methyl 5-amino-3-(bromomethyl)-4-cyanothiophene-2-carboxylate (CAS No. 2248268-00-8)

Methyl 5-amino-3-(bromomethyl)-4-cyanothiophene-2-carboxylate (CAS No. 2248268-00-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique thiophene backbone and functional groups such as amino, bromomethyl, and cyano, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C9H9BrN2O2S, offers a robust platform for further derivatization, making it invaluable for developing novel therapeutics and advanced materials.

In recent years, the demand for heterocyclic compounds like Methyl 5-amino-3-(bromomethyl)-4-cyanothiophene-2-carboxylate has surged due to their pivotal role in drug discovery. Researchers are particularly interested in its potential applications in designing kinase inhibitors and anticancer agents, aligning with the growing focus on precision medicine. The compound’s bromomethyl group facilitates selective alkylation reactions, a feature highly sought after in bioconjugation and prodrug development. Moreover, its cyano functionality enhances reactivity, enabling efficient cross-coupling reactions popularized by palladium-catalyzed methodologies.

The synthesis and optimization of Methyl 5-amino-3-(bromomethyl)-4-cyanothiophene-2-carboxylate have been subjects of extensive study, with advancements in green chemistry techniques reducing environmental impact. Solvent-free reactions and microwave-assisted synthesis are among the innovative approaches being explored to improve yield and purity. These developments resonate with the global push toward sustainable chemistry, addressing concerns about waste reduction and energy efficiency—a topic frequently searched by professionals in the field.

From an industrial perspective, CAS No. 2248268-00-8 is increasingly referenced in patents related to electronic materials, particularly in the design of organic semiconductors and conductive polymers. Its thiophene core contributes to electron delocalization, a critical property for applications in flexible electronics and OLEDs. This aligns with the rising interest in wearable technology and next-generation displays, making the compound a focal point for R&D teams worldwide.

Quality control and analytical characterization of Methyl 5-amino-3-(bromomethyl)-4-cyanothiophene-2-carboxylate rely heavily on techniques such as HPLC, NMR, and mass spectrometry. Purity standards exceeding 98% are often required for pharmaceutical-grade batches, underscoring the importance of rigorous testing protocols. Discussions around QC/QA practices for such intermediates are prevalent in online forums, reflecting the compound’s relevance in high-stakes industries.

In summary, Methyl 5-amino-3-(bromomethyl)-4-cyanothiophene-2-carboxylate (CAS No. 2248268-00-8) exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications—from drug development to advanced materials—highlight its significance in addressing contemporary scientific challenges. As research continues to uncover new possibilities, this compound remains a cornerstone in the toolkit of chemists and engineers alike.